2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: 2-(2-methylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C11H12N4O2/c1-8-4-2-3-5-9(8)17-6-10(16)14-11-12-7-13-15-11/h2-5,7H,6H2,1H3,(H2,12,13,14,15,16)
• InChI Key: OTCOTIIRNVVQRQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=NC=NN2

Description

2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide, also known as MTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTA is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone.

Mechanism of Action

The exact mechanism of action of 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide is not fully understood, but it is believed to work by inhibiting the biosynthesis of nucleic acids in microorganisms. Studies have also suggested that 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide may work by disrupting the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide has been shown to have a low toxicity profile and does not exhibit any significant side effects in humans or animals. It has been found to be well-tolerated in laboratory animals, with no adverse effects observed at doses up to 1000 mg/kg. However, further studies are needed to determine the long-term effects of 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide is its broad-spectrum activity against various microorganisms, including bacteria, fungi, and viruses. It is also relatively easy to synthesize and has a low toxicity profile. However, one of the main limitations of 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide is its limited solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are several potential future directions for research on 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide. One area of interest is the development of new methods for synthesizing 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide that are more efficient and cost-effective. Another area of interest is the development of new applications for 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide in medicine, agriculture, and material science. Additionally, further studies are needed to determine the long-term effects of 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide on human health and the environment.

Synthesis Methods

2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide can be synthesized using a variety of methods, including the reaction of 2-chloro-N-(2-methylphenoxy)acetamide with sodium azide in the presence of copper(I) iodide. Another method involves the reaction of 2-(2-methylphenoxy)acetic acid with thionyl chloride to obtain 2-(2-methylphenoxy)acetyl chloride, which is then reacted with sodium azide to produce 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide.

Scientific Research Applications

2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide has been extensively studied for its potential use in various fields such as medicine, agriculture, and material science. In medicine, 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide has been found to exhibit antifungal, antibacterial, and antiviral properties. It has also been shown to have potential as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. In agriculture, 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide has been used as a fungicide and insecticide, with studies showing its efficacy against various pests and fungi. In material science, 2-(2-methylphenoxy)-N-1H-1,2,4-triazol-3-ylacetamide has been used as a building block for the synthesis of various polymers and materials.